Cas no 5699-41-2 (N-(4-Aminobutyl)Acetamide)

• Product Name: N-(4-Aminobutyl)Acetamide
• CAS No: 5699-41-2
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• MDL: MFCD10024834
• CID: 946313
• PubChem ID: 125307671
• Update Time: 2025-05-24

N-(4-Aminobutyl)Acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Aminobutyl)acetamide
• N-acetylputrescine
• NULL
• 1-acetylamino-4-aminobutane
• 4-acetylaminobutylamine
• Acetylputrescine
• monoacetylputrescine
• N1-acetylputrescine
• N-acetyl-1,4-butyl-diamine
• N-acetylputrescinehydrochloride
• Putrescine,N-acetyl
• N-Acetyl-1,4-butanediamine
• Acetamide, N-(4-aminobutyl)-
• KLZGKIDSEJWEDW-UHFFFAOYSA-N
• N-acetylputrescinium
• Putrescine, N-acetyl-
• (4-(Acetylamino)butyl)amine
• N-(4-Amino-butyl)-acetamide
• BDBM50405938
• UNII-8FTM5ZL5A6
• HY-W342604
• 8FTM5ZL5A6
• DTXSID80205596
• A4036
• CHEMBL81241
• Q27102595
• N-(4-AZANYLBUTYL)ETHANAMIDE
• AKOS005215796
• C02714
• NS-01048
• CS-0453679
• CHEBI:17768
• 36864054-D6F8-4927-901B-91A60738B493
• MFCD10024834
• X5A
• H12005
• NS00014890
• 5699-41-2
• Z600498842
• SCHEMBL361286
• DB-335084
• DB-031177
• (4-(Acetylamino)butyl)amine; Acetylputrescine; Monoacetylputrescine; N-Acetylputrescine; N1-Acetyl putrescine
• N-Acetylputrescine monohydrochloride
• DTXCID10128087
• A2392
• N-(4-Aminobutyl)Acetamide

• MDL： MFCD10024834
• Inchi： 1S/C6H14N2O/c1-6(9)8-5-3-2-4-7/h2-5,7H2,1H3,(H,8,9)
• InChI Key： KLZGKIDSEJWEDW-UHFFFAOYSA-N
• SMILES： O=C(C)NCCCCN

Computed Properties

• Exact Mass: 130.11100
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: -0.7

Experimental Properties

• Boiling Point: 120°C/0.6mmHg(lit.)
• Refractive Index: 1.4800-1.4840
• PSA: 58.61000
• LogP: 1.40200

N-(4-Aminobutyl)Acetamide Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：2735
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Carboximidic acids
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-(4-Aminobutyl)Acetamide

Recent Advances in the Study of N-(4-Aminobutyl)Acetamide (CAS: 5699-41-2) in Chemical Biology and Pharmaceutical Research

N-(4-Aminobutyl)Acetamide (CAS: 5699-41-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. This compound, characterized by its unique structural features, has been the subject of several investigations aimed at understanding its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this molecule.

Recent studies have focused on the synthesis and optimization of N-(4-Aminobutyl)Acetamide, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have led to the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies.

In the realm of pharmacology, N-(4-Aminobutyl)Acetamide has shown promising activity in various biological assays. Preliminary findings suggest that the compound may interact with specific cellular targets, including enzymes and receptors involved in key metabolic pathways. Researchers are particularly interested in its potential as a modulator of neurotransmitter systems, which could have implications for the treatment of neurological disorders. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and evaluate its efficacy and safety profiles.

Another area of interest is the application of N-(4-Aminobutyl)Acetamide in drug delivery systems. Its chemical properties make it a suitable candidate for conjugation with other therapeutic agents, thereby enhancing their bioavailability and targeting specificity. Recent experiments have demonstrated the compound's ability to form stable complexes with various drug molecules, opening new avenues for the development of novel formulations.

Despite these advancements, challenges remain in the full exploitation of N-(4-Aminobutyl)Acetamide's potential. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate laboratory findings into clinical applications.

In conclusion, N-(4-Aminobutyl)Acetamide (CAS: 5699-41-2) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its multifaceted properties, paving the way for innovative therapeutic strategies. The integration of cutting-edge analytical techniques and interdisciplinary approaches will be crucial in maximizing its potential and addressing existing limitations.